1-(2-(benzo[d][1,3]dioxol-5-yl)-2-oxoethyl)-3-(thiophen-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-3-(thiophen-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H15N3O5S/c25-16(13-5-6-17-18(9-13)29-12-28-17)11-23-15-4-1-7-22-19(15)20(26)24(21(23)27)10-14-3-2-8-30-14/h1-9H,10-12H2
• InChI Key: RPOQCGIGBRFPOU-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)CN3C4=C(C(=O)N(C3=O)CC5=CC=CS5)N=CC=C4
• Molecular Formula: C21H15N3O5S
• Molecular Weight: 421.4 g/mol

Description

1-(2-(benzo[d][1,3]dioxol-5-yl)-2-oxoethyl)-3-(thiophen-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H15N3O5S and its molecular weight is 421.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Compounds structurally related to the specified chemical have been synthesized through various chemical reactions. For instance, the reactions of cyclic oxalyl compounds lead to the synthesis of functionalized 1H-pyrimidines, showcasing the versatility in generating pyrimidine derivatives with potential biological activity (Altural et al., 1989). Similarly, novel synthetic pathways have enabled the creation of compounds with anti-inflammatory and analgesic properties, indicating the potential for medical applications (Abu‐Hashem et al., 2020). These synthesis approaches provide a foundation for exploring the synthesis of the specified compound and understanding its chemical behavior.

Potential Applications in Material Science

The synthesis and application of compounds with thiophene and pyrrolopyrrole units, as seen in the solubility and Hansen solubility parameters study of DPP(TBFu)2 and PC71BM, highlight the potential of such compounds in the development of new materials for organic photovoltaics (Walker et al., 2011). These studies suggest that structurally related compounds could serve as key components in solar cells, improving energy conversion efficiencies through better solvent selection and material compatibility.

Applications in Agriculture and Biochemistry

The synthesis of pyrido[2,3-d]pyrimidine-2,4-dione-benzoxazinone hybrids has shown promising results as protoporphyrinogen oxidase inhibitors with herbicidal activity, indicating the agricultural applications of such compounds (Wang et al., 2017). This underscores the potential of related chemical structures in developing new herbicides that can offer a broad spectrum of weed control, highlighting the versatility of pyrido[2,3-d]pyrimidine derivatives in various scientific applications.